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Compound of Interest

Compound Name: Clofop

Cat. No.: B1669213 Get Quote

For immediate release: This document provides essential safety and logistical information for

the proper handling and disposal of the herbicide Clofop within a research environment.

Adherence to these procedures is critical for ensuring personnel safety and environmental

protection.

Clofop is an obsolete post-emergence herbicide.[1] While comprehensive data on its

environmental fate is limited, it is classified as a substance that requires careful management

as hazardous waste.[1][2] This guide outlines the necessary steps for its safe handling and

disposal in accordance with standard laboratory safety protocols and regulatory requirements.

I. Immediate Safety and Handling
Before handling Clofop, it is imperative to be familiar with its potential hazards. Always consult

the Safety Data Sheet (SDS) for the most detailed information.

Personal Protective Equipment (PPE): When handling Clofop in any form (solid, liquid solution,

or as waste), the following PPE is mandatory:

Eye/Face Protection: Wear tightly fitting safety goggles.

Skin Protection: Use chemically resistant gloves and a lab coat. For larger quantities or in

case of a spill, impervious clothing may be necessary.[2]
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Respiratory Protection: If there is a risk of generating dust or aerosols, use a full-face

respirator.[2]

Engineering Controls: All handling of Clofop should be conducted in a well-ventilated area,

preferably within a chemical fume hood.

II. Clofop Waste Disposal Procedure
The disposal of Clofop is governed by local, state, and federal regulations for hazardous

waste. The primary method for disposal is through a licensed professional hazardous waste

disposal service. Do not attempt to neutralize or dispose of Clofop waste via standard

laboratory drains or as regular trash.

Step 1: Waste Identification and Segregation

Immediately upon generation, identify all waste containing Clofop. This includes pure

unused product, contaminated solutions, spill cleanup materials, and empty containers.

Segregate Clofop waste from other chemical waste streams to prevent unintended

reactions.

Step 2: Containerization

Use a dedicated, compatible, and leak-proof container for Clofop waste. The original

container, if in good condition, can be used.

Ensure the container is made of material that will not react with the waste.

Keep the container securely capped at all times, except when adding waste. Do not leave a

funnel in the container.

Step 3: Labeling

As soon as the first drop of waste is added, label the container clearly with the words

"Hazardous Waste" and "Clofop".

List all constituents and their approximate percentages, including solvents and water. Do not

use abbreviations or chemical formulas.
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Include the date when waste accumulation began.

Step 4: Temporary Storage in a Satellite Accumulation Area (SAA)

Store the labeled waste container in a designated Satellite Accumulation Area (SAA) within

the laboratory, at or near the point of generation.

The SAA must be under the control of the laboratory personnel generating the waste.

Ensure secondary containment, such as a plastic tray, is used for all liquid Clofop waste

containers.

Regularly inspect the storage area for any signs of leakage.

Step 5: Arranging for Professional Disposal

Contact your institution's Environmental Health and Safety (EHS) department to schedule a

pickup for the hazardous waste.

Do not exceed the storage limits for hazardous waste in your SAA (typically a maximum of

55 gallons, or one quart for acutely hazardous waste).

Once a container is full, it must be removed from the SAA within a specified timeframe (often

within three days).

III. Clofop Hazard Summary
The following table summarizes the key hazard information for Clofop. This data is compiled

from available safety data sheets and should be used for quick reference.
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Hazard Category Description

Acute Toxicity
Data is limited, but related compounds are

harmful if swallowed or inhaled.

Skin Sensitization May cause an allergic skin reaction.

Environmental Hazard Very toxic to aquatic life with long-lasting effects.

Chronic Toxicity
May cause damage to organs through

prolonged or repeated exposure.

Note: Data on specific quantitative toxicity values for Clofop is not readily available in the

reviewed sources. The precautionary principle should be applied, treating it as a hazardous

substance.

IV. Clofop Disposal Workflow
The following diagram illustrates the procedural flow for the proper disposal of Clofop waste in

a laboratory setting.
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Caption: Workflow for the safe disposal of Clofop waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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